Cas no 1448034-53-4 (N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4-difluorobenzene-1-sulfonamide)

• Product Name: N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4-difluorobenzene-1-sulfonamide
• CAS No: 1448034-53-4
• MF: C₁₄H₁₆F₂N₄O₂S
• MW: 342.364248275757
• CID: 5989768
• PubChem ID: 71807318
• Update Time: 2025-10-29

N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4-difluorobenzene-1-sulfonamide
• N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-2,4-difluorobenzenesulfonamide
• N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)-2,4-difluorobenzenesulfonamide
• F6438-0291
• AKOS024560625
• 1448034-53-4
• CHEMBL3440317
• N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-2,4-difluorobenzene-1-sulfonamide

• Inchi： 1S/C14H16F2N4O2S/c1-8-13(9(2)18-14(17-8)20(3)4)19-23(21,22)12-6-5-10(15)7-11(12)16/h5-7,19H,1-4H3
• InChI Key： UDSPWFPFOHBJPK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=C(C)N=C(N(C)C)N=C2C)(=O)=O)=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 342.09620326g/mol
• Monoisotopic Mass: 342.09620326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4-difluorobenzene-1-sulfonamide

Comprehensive Overview of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4-difluorobenzene-1-sulfonamide (CAS No. 1448034-53-4)

N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4-difluorobenzene-1-sulfonamide (CAS No. 1448034-53-4) is a specialized sulfonamide derivative with a unique pyrimidine backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential applications. The presence of dimethylamino and difluorobenzene groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role in developing novel enzyme inhibitors and small-molecule therapeutics.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug discovery. N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4-difluorobenzene-1-sulfonamide stands out due to its potential in targeting kinase pathways, a hot topic in oncology research. Its pyrimidine core is analogous to nucleotides, enabling interactions with biological macromolecules. This aligns with the growing interest in precision medicine and personalized therapies, where tailored compounds play a pivotal role.

The synthesis of CAS No. 1448034-53-4 involves multi-step reactions, including sulfonylation and amination processes. Its difluorobenzene moiety contributes to enhanced metabolic stability, a critical factor in drug design. This feature resonates with the pharmaceutical industry's focus on improving bioavailability and reducing drug attrition rates. Additionally, the compound's lipophilicity and hydrogen-bonding capacity make it a candidate for blood-brain barrier penetration, a key area in neurodegenerative disease research.

From an agrochemical perspective, N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4-difluorobenzene-1-sulfonamide exhibits potential as a herbicide or fungicide due to its ability to disrupt essential enzymatic processes in pests. This aligns with the global push for sustainable agriculture and eco-friendly pest control solutions. The compound's selective toxicity is being explored to minimize environmental impact while maximizing efficacy.

Analytical characterization of CAS No. 1448034-53-4 typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure purity and validate structural integrity, which are crucial for regulatory compliance. The compound's thermal stability and solubility profile are also extensively studied to optimize formulation strategies.

In the context of green chemistry, researchers are investigating solvent-free or catalytic synthesis routes for N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4-difluorobenzene-1-sulfonamide to reduce waste and energy consumption. This reflects the broader trend toward sustainable manufacturing in the chemical industry. Furthermore, computational tools like molecular docking are employed to predict its interactions with biological targets, accelerating the drug discovery pipeline.

The patent landscape for CAS No. 1448034-53-4 reveals active intellectual property development, particularly in heterocyclic chemistry applications. Its structural motifs are frequently cited in patents related to anti-inflammatory and antimicrobial agents. This underscores the compound's commercial viability and the competitive nature of pharmaceutical innovation.

In summary, N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4-difluorobenzene-1-sulfonamide represents a multifaceted compound with promising applications across life sciences and material chemistry. Its molecular design and functional groups offer a rich platform for further exploration, addressing contemporary challenges in healthcare and agriculture. As research progresses, this compound is poised to contribute significantly to advancements in targeted therapies and sustainable chemical solutions.